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Compound of Interest

Compound Name: Para Red-d4

Cat. No.: B1140282

This technical guide provides a comprehensive overview of the available solubility and stability
data for Para Red-d4. The information presented is essential for researchers, scientists, and
professionals in drug development who utilize this compound in their work. Due to the limited
availability of data for the deuterated form, this guide primarily focuses on the properties of the
non-deuterated Para Red, which serves as a close structural analog.

Physicochemical Properties

Property Value Source
Molecular Formula C16H7D4aN303 [1]
Molecular Weight 297.30 g/mol [1][2]
CAS Number 1185235-75-9 [1]
Appearance Red powder [3]
Melting Point 248-250 °C

Solubility Data

Quantitative solubility data for Para Red-d4 is not readily available in the public domain.
However, qualitative solubility information for the non-deuterated Para Red has been reported.
This data is summarized in the table below and can be used as a reference for handling Para
Red-d4.
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Solvent

Solubility

Notes Source

Dimethyl Sulfoxide
(DMSO)

Soluble

May require heating.

Toluene Slightly Soluble In hot toluene.
Ethanol Slightly Soluble In boiling ethanol.
Water Insoluble -

It is recommended to test solubility in small quantities of the desired solvent to determine the

optimal conditions for dissolution.

Stability Data

Para Red is reported to be stable under normal laboratory conditions. Key stability information

is outlined below.

. Hazardous
. - Incompatible .
Condition Stability . Decompositio Source
Materials
n Products
Nitrogen oxides,
carbon
Stable at room o monoxide,
) Strong oxidizing o
Storage temperature in a carbon dioxide,
_ agents. o
closed container. irritating and
toxic fumes and
gases.
Lightfastness is
considered low
) and can be
Light - -

further reduced
by the addition of
titanium dioxide.
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For long-term storage of Para Red-d4 powder, it is recommended to store at -20°C for up to 3
years or at 4°C for up to 2 years. In solvent, store at -80°C for up to 6 months or at -20°C for up
to 1 month.

Experimental Protocols

While specific analytical protocols for the quantitative determination of Para Red-d4 solubility
and stability are not detailed in the available literature, a general method for the synthesis of
Para Red is well-documented. This can be adapted for the synthesis of Para Red-d4 by using
the appropriate deuterated starting materials.

Synthesis of Para Red

The synthesis of Para Red is a classic example of an azo coupling reaction. The general
procedure involves two main steps: diazotization of p-nitroaniline and the subsequent coupling
with 2-naphthol.

Materials:

e p-Nitroaniline

e Concentrated Sulfuric Acid
e Sodium Nitrite

e 2-Naphthol

e Sodium Hydroxide

« Distilled Water

e Ice

Procedure:

e Preparation of the Diazonium Salt:
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o A solution of concentrated sulfuric acid in distilled water is prepared and cooled in an ice
bath.

o p-Nitroaniline is added to the cooled acid solution with stirring.

o A solution of sodium nitrite in distilled water is then added slowly to the mixture while
maintaining a low temperature (0-5 °C) to form the diazonium salt.

e Preparation of the Coupling Solution:

o A solution of 2-naphthol in aqueous sodium hydroxide is prepared and cooled in an ice
bath.

e Azo Coupling:

o The cold diazonium salt solution is slowly added to the cold 2-naphthol solution with
vigorous stirring.

o Ared precipitate of Para Red is formed immediately.

o The mixture is typically stirred for a few minutes to ensure complete reaction.
« Isolation and Purification:

o The resulting mixture is acidified.

o The solid product is collected by filtration, washed with water, and dried.
Diagrams
Synthesis of Para Red Workflow

The following diagram illustrates the key steps in the synthesis of Para Red.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Para Red Synthesis Workflow
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Caption: Workflow for the synthesis of Para Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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